N-{4-[(tert-butylamino)sulfonyl]phenyl}-2-ethoxyacetamide

• IUPAC Name: N-[4-(tert-butylsulfamoyl)phenyl]-2-ethoxyacetamide
• InChI: InChI=1S/C14H22N2O4S/c1-5-20-10-13(17)15-11-6-8-12(9-7-11)21(18,19)16-14(2,3)4/h6-9,16H,5,10H2,1-4H3,(H,15,17)
• InChI Key: GQPTXPLNMXRIPB-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=C(C=C1)S(=O)(=O)NC(C)(C)C
• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.40 g/mol

Description

N-{4-[(tert-butylamino)sulfonyl]phenyl}-2-ethoxyacetamide, commonly known as BAY 41-2272, is a potent and selective activator of soluble guanylate cyclase (sGC). It has been extensively studied for its potential therapeutic applications in various diseases, including cardiovascular, pulmonary, and neurological disorders.

Mechanism of Action

BAY 41-2272 activates N-{4-[(tert-butylamino)sulfonyl]phenyl}-2-ethoxyacetamide, which catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP then activates protein kinase G (PKG), which mediates the downstream effects of BAY 41-2272. The vasodilatory effects of BAY 41-2272 are mediated by cGMP-dependent activation of PKG in smooth muscle cells, leading to relaxation of the vascular smooth muscle. The neuroprotective effects of BAY 41-2272 are thought to be mediated by cGMP-dependent activation of PKG in neurons, leading to increased neuronal survival and function. The anti-inflammatory effects of BAY 41-2272 are thought to be mediated by cGMP-dependent inhibition of pro-inflammatory cytokine production and by reducing oxidative stress.
Biochemical and Physiological Effects:
BAY 41-2272 has been shown to have a number of biochemical and physiological effects. In addition to its vasodilatory, neuroprotective, and anti-inflammatory effects, BAY 41-2272 has also been shown to have anti-proliferative effects in cancer cells, making it a potential treatment for cancer. It has also been shown to improve insulin sensitivity and glucose uptake, making it a potential treatment for diabetes. BAY 41-2272 has also been shown to improve cardiac function and to reduce myocardial infarct size, making it a potential treatment for heart disease.

Advantages and Limitations for Lab Experiments

BAY 41-2272 has several advantages for lab experiments. It is a potent and selective activator of N-{4-[(tert-butylamino)sulfonyl]phenyl}-2-ethoxyacetamide, making it a useful tool for studying the cGMP signaling pathway. It is also relatively stable and can be easily synthesized in large quantities. However, BAY 41-2272 has some limitations for lab experiments. It can be difficult to dissolve in aqueous solutions, and it has a relatively short half-life in vivo.

Future Directions

There are several future directions for research on BAY 41-2272. One area of research is to further investigate its potential therapeutic applications in various diseases, including pulmonary hypertension, neurological disorders, and inflammatory diseases. Another area of research is to investigate its mechanism of action in more detail, including the downstream signaling pathways that mediate its effects. Additionally, there is a need to develop more stable and bioavailable analogs of BAY 41-2272 for use in vivo.

Scientific Research Applications

BAY 41-2272 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have vasodilatory effects and to reduce pulmonary arterial pressure, making it a potential treatment for pulmonary hypertension. It has also been shown to have neuroprotective effects and to improve cognitive function, making it a potential treatment for neurological disorders such as Alzheimer's disease. Additionally, BAY 41-2272 has been shown to have anti-inflammatory effects and to reduce oxidative stress, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.